(1R,2R)-5-Bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol

• Molecular Formula: C10H8BrF3O
• Molecular Weight: 281.07 g/mol
• IUPAC Name: (1R,2R)-5-bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C10H8BrF3O/c11-6-1-2-7-5(3-6)4-8(9(7)15)10(12,13)14/h1-3,8-9,15H,4H2/t8-,9+/m1/s1
• InChI Key: ZIYPSDWZESFKQC-BDAKNGLRSA-N
• Isomeric SMILES: C1[C@H]([C@H](C2=C1C=C(C=C2)Br)O)C(F)(F)F
• Canonical SMILES: C1C(C(C2=C1C=C(C=C2)Br)O)C(F)(F)F

Description

(1R,2R)-5-Bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol: is a chiral compound with significant interest in the field of organic chemistry. This compound features a bromine atom, a trifluoromethyl group, and a hydroxyl group attached to an indane framework. Its unique structure makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1R,2R)-5-Bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol typically involves the following steps:

Bromination: The starting material, 2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol, undergoes bromination using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like carbon tetrachloride or dichloromethane.

Chiral Resolution: The resulting racemic mixture is then subjected to chiral resolution using chiral catalysts or chiral chromatography to obtain the (1R,2R) enantiomer.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination and chiral resolution processes, utilizing continuous flow reactors and advanced separation techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxyl group in (1R,2R)-5-Bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol can be oxidized to form the corresponding ketone using oxidizing agents like pyridinium chlorochromate (PCC) or Jones reagent.

Reduction: The compound can undergo reduction reactions, such as the reduction of the bromine atom to a hydrogen atom using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium azide or potassium cyanide.

Common Reagents and Conditions:

Oxidation: Pyridinium chlorochromate (PCC), Jones reagent

Reduction: Lithium aluminum hydride (LiAlH4)

Substitution: Sodium azide, potassium cyanide

Major Products:

Oxidation: Corresponding ketone

Reduction: De-brominated compound

Substitution: Azide or cyanide derivatives

Scientific Research Applications

Chemistry:

Synthesis of Pharmaceuticals: (1R,2R)-5-Bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol is used as an intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological and inflammatory conditions.

Agrochemicals: The compound is also utilized in the development of agrochemicals, including herbicides and insecticides.

Biology and Medicine:

Drug Development: Its unique structure and reactivity make it a valuable scaffold for designing new drug candidates with improved efficacy and selectivity.

Biological Studies: The compound is used in biological studies to investigate the effects of trifluoromethyl and bromine substituents on biological activity.

Industry:

Material Science:

Mechanism of Action

The mechanism of action of (1R,2R)-5-Bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. The bromine atom and hydroxyl group contribute to its binding affinity and selectivity towards target proteins and enzymes. The compound may modulate the activity of these targets, leading to therapeutic effects in various diseases.

Comparison with Similar Compounds

• (1R,2R)-5-Chloro-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol
• (1R,2R)-5-Fluoro-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol
• (1R,2R)-5-Iodo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol

Comparison:

• Uniqueness: The presence of the bromine atom in (1R,2R)-5-Bromo-2-(trifluoromethyl)-2,3-dihydro-1H-inden-1-ol imparts unique reactivity and binding properties compared to its chloro, fluoro, and iodo analogs. The bromine atom’s size and electronegativity influence the compound’s chemical behavior and biological activity.
• Reactivity: The bromine derivative may exhibit different reactivity patterns in substitution and elimination reactions compared to its halogen analogs.
• Biological Activity: The trifluoromethyl group and bromine atom combination may result in distinct biological activity profiles, making it a valuable compound for drug discovery and development.